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Carzenide Basic Data

Get Quote

Property

Value

Synonyms

Molecular Formula

CAS No.

Molecular Weight

Biological Target

Mechanism of Action

Purity

Primary Research Areas

4-Sulfamoylbenzoic acid [1]

C7H7NOa4S [1]

138-41-0 [1]

201.20 g/mol [1]

Carbonic Anhydrase Il (CAIl) [1]

Competitive inhibitor [1]

99.45% [1]

Epilepsy, Cervical Cancer [1]

Suggested Experimental Guidance

© 2026 Smolecule. All rights reserved.

1/5 Tech Support


https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.smolecule.com/products/s002764?utm_src=pdf-interest
https://www.smolecule.com/products/s002764?utm_src=pdf-body
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.medchemexpress.com/Carzenide.html?srsltid=AfmBOopKpOeQyuWqzG4jNLENgfCeSZ1LFe8G5frNe9Vh8Gx3gyKVjcSN
https://www.smolecule.com/products/s002764?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Since detailed protocols were not available, here are methodologies compiled from the supplier's data and

general best practices.

¢ In Vitro Cell Culture Assay: The supplier mentions an experiment in HelLa cells (a cervical cancer
cell line). Carzenide (100 uM) was used with a 2-hour pretreatment to inhibit cellular CAIll activity,
which was detected using a fluorescent probe (FMRs-CA) [1]. You could design an assay to measure
changes in intracellular pH or CA activity following this pretreatment protocol.

¢ Stock Solution Preparation: Carzenide is soluble in DMSO. A typical 10 mM stock can be prepared
by dissolving 2.01 mg of Carzenide in 1 mL of DMSO. For a 50 mM stock, dissolve 10.05 mg in 1 mL
of DMSO [1]. Always confirm the solubility of your specific batch.

¢ In Vivo Administration: For animal studies, the supplier suggests dissolving the DMSO stock
solution further in a saline solution containing 20% SBE-{3-CD to improve solubility and tolerability for
injection [1].

Experimental Workflow Diagram

The following diagram outlines a general logical workflow for initiating experiments with Carzenide, based

on the available information.
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Diagram 1: A general workflow for initiating experiments with Carzenide.

Potential FAQs & Troubleshooting

Based on common laboratory challenges, here are potential FAQs that could be included in your support

center.

¢ Q1: What is the recommended storage condition for Carzenide?

o A: Carzenide should be stored as a powder at -20°C for long-term stability (2-3 years). Once
dissolved in DMSO, store the stock solution at -80°C for up to 2 years or -20°C for 1 year, and
avoid repeated freeze-thaw cycles [1].
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¢ Q2: The compound does not seem to be active in my assay. What could be wrong?

o A: First, verify the integrity of your stock solution after long-term storage. Ensure you are using
the correct biological model, as Carzenide is a specific inhibitor of CAll [1]. Re-optimize the
pretreatment time and concentration, starting with the referenced 100 pM for 2 hours [1].

¢ Q3: What should I do if I observe unexpected toxicity in my cell culture?

o A: This could indicate solvent toxicity. Ensure that the final concentration of DMSO in your cell
culture media does not exceed 0.1-0.5%. Run a control group with the same amount of DMSO
to isolate the effect.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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